Cas no 1806898-98-5 (3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-acetic acid)

• Product Name: 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-acetic acid
• CAS No: 1806898-98-5
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4868072
• Update Time: 2025-05-25

3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-acetic acid

• Inchi： 1S/C9H8ClF2NO3/c1-16-9-7(10)4(3-6(14)15)2-5(13-9)8(11)12/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： CMRDAOBRXLQSTN-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(F)F)C=C1CC(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4

Additional information on 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-acetic acid

Introduction to 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-acetic acid (CAS No. 1806898-98-5)

3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1806898-98-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in medicinal chemistry. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, and an acetic acid moiety, makes this molecule a promising candidate for further exploration in drug discovery and development.

The chloro group at the 3-position of the pyridine ring introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are commonly employed in synthetic chemistry. This reactivity allows for the introduction of additional functional groups or the construction of more complex molecular architectures. The difluoromethyl group, located at the 6-position, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This modification often improves the pharmacokinetic properties of molecules, making them more suitable for therapeutic applications. Furthermore, the acetic acid moiety at the 4-position provides a carboxylic acid functionality, which can be further derivatized to introduce additional biological activities or improve solubility.

In recent years, there has been growing interest in developing novel pyridine-based compounds for their potential applications in treating various diseases. Pyridine derivatives have been extensively studied for their role in modulating biological pathways associated with inflammation, cancer, and infectious diseases. The structural features of 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-acetic acid make it an attractive scaffold for designing molecules with enhanced efficacy and reduced side effects. For instance, the combination of the chloro, difluoromethyl, and acetic acid groups allows for fine-tuning of electronic and steric properties, which can be crucial for achieving optimal receptor binding.

One of the most compelling aspects of this compound is its potential utility in the development of targeted therapies. Researchers have been exploring pyridine-based molecules as inhibitors of kinases and other enzymes involved in disease progression. The chloro group can serve as a handle for further chemical modifications, enabling the synthesis of enzyme inhibitors with high specificity. Additionally, the difluoromethyl group has been shown to improve binding interactions with biological targets by increasing lipophilicity and reducing susceptibility to metabolic degradation. These features make 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-acetic acid a valuable building block for medicinal chemists.

The pharmaceutical industry has increasingly relied on computational modeling and high-throughput screening to identify promising drug candidates. The structural complexity of 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-acetic acid makes it an ideal candidate for these approaches. By leveraging virtual screening techniques, researchers can rapidly assess the binding affinity of this compound to various biological targets. This approach has already led to several successful drug developments where pyridine derivatives have been optimized for therapeutic use. The ability to predictably modify the functional groups on this scaffold allows for rapid iteration in drug design pipelines.

Moreover, agrochemical applications have also been explored for pyridine-based compounds due to their potential as pesticides and herbicides. The structural motifs present in 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-acetic acid, such as the chloro and difluoromethyl groups, are known to enhance bioactivity against pests by disrupting essential biological processes. Researchers have been particularly interested in developing environmentally friendly alternatives to traditional agrochemicals, and pyridine derivatives offer a promising solution due to their tunable properties.

The synthesis of 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce each functional group efficiently while minimizing unwanted side reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex pyridine frameworks. These methods allow chemists to precisely control regioselectivity and stereoselectivity during synthesis, which is critical for achieving biologically active compounds.

In conclusion, 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-4-acetic acid (CAS No. 1806898-98-5) represents a significant advancement in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The combination of a chloro, a difluoromethyl, and an acetic acid group provides a versatile scaffold that can be further modified to develop novel therapeutics with improved efficacy and safety profiles. As research continues to uncover new applications for this compound, it is expected that it will play an increasingly important role in addressing unmet medical needs.